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Compound of Interest

Compound Name: OGT 2115

Cat. No.: B609723 Get Quote

OGT 2115 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of OGT 2115, a potent

heparanase inhibitor. Below you will find troubleshooting guides and frequently asked

questions to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving OGT 2115 for in vitro experiments?

A1: The recommended solvent for preparing stock solutions of OGT 2115 for in vitro use is

dimethyl sulfoxide (DMSO). It is soluble up to 10 mM in DMSO. To ensure optimal dissolution, it

is critical to use fresh, anhydrous DMSO, as the compound's solubility can be significantly

reduced by moisture-absorbing DMSO.[1]

Q2: My OGT 2115 is not dissolving properly in DMSO. What could be the issue?

A2: There are several potential reasons for poor dissolution in DMSO:

DMSO Quality: As mentioned, the presence of water in DMSO can significantly decrease the

solubility of OGT 2115.[1] Always use a fresh, unopened bottle or anhydrous grade DMSO.

Concentration: You may be attempting to dissolve the compound at a concentration higher

than its maximum solubility of 10 mM in DMSO.
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Temperature: Gentle warming and/or sonication can aid in the dissolution process if you

observe precipitation or phase separation.[2]

Q3: Can I dissolve OGT 2115 in aqueous buffers?

A3: OGT 2115 is reported to be insoluble in water.[3] For cell-based assays, it is standard

practice to prepare a concentrated stock solution in DMSO and then dilute it to the final working

concentration in your aqueous cell culture medium. Ensure the final DMSO concentration is

compatible with your experimental system and below the threshold for cellular toxicity.

Q4: How should I prepare OGT 2115 for in vivo animal studies?

A4: A commonly used formulation for in vivo administration is a mixture of DMSO and corn oil.

A specific protocol involves preparing a 10 mg/mL stock solution in DMSO and then diluting it

with corn oil to achieve the final desired concentration. For example, a 1 mg/mL working

solution can be prepared by adding 100 µL of a 10 mg/mL DMSO stock to 900 µL of corn oil.[2]

It is recommended to prepare this formulation fresh on the day of use.[2]

Q5: How should I store OGT 2115 powder and its stock solutions?

A5:

Powder: The solid compound should be stored at -20°C for long-term stability (up to 3 years).

[1]

Stock Solutions: Aliquot your stock solution to avoid repeated freeze-thaw cycles. For long-

term storage, stock solutions in DMSO can be stored at -80°C for up to 2 years or at -20°C

for up to 1 year.[2]

Troubleshooting Guide
This guide addresses specific solubility issues you may encounter with OGT 2115.
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Problem Potential Cause Recommended Solution

Precipitation observed in

DMSO stock solution upon

storage.

1. The DMSO used may have

absorbed moisture over time.

2. The storage temperature

may have fluctuated. 3. The

concentration may be too high

for stable long-term storage.

1. Use fresh, anhydrous

DMSO to prepare a new stock

solution. 2. Ensure consistent

storage at -20°C or -80°C. 3. If

precipitation persists, consider

preparing a slightly lower

concentration stock solution.

Precipitate forms when diluting

DMSO stock into aqueous

media.

1. The final concentration of

OGT 2115 in the aqueous

medium exceeds its solubility

limit in that medium. 2. The

final concentration of DMSO is

too low to maintain solubility.

1. Increase the dilution factor

to lower the final concentration

of OGT 2115. 2. Ensure the

final DMSO concentration is

sufficient to keep the

compound in solution, while

remaining non-toxic to your

cells. You may need to

optimize this for your specific

cell line.

Inconsistent experimental

results.

Poor solubility or precipitation

of OGT 2115 can lead to an

inaccurate final concentration,

causing variability in your

results.

1. Visually inspect your

solutions for any signs of

precipitation before each use.

2. If you suspect precipitation,

you can try gentle warming

and vortexing to redissolve the

compound. 3. Always prepare

fresh dilutions from a clear

stock solution for each

experiment.

Quantitative Solubility Data
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Solvent
Maximum

Concentration (mM)

Maximum

Concentration

(mg/mL)

Notes

DMSO 10 mM 4.95 mg/mL
Use fresh, anhydrous

DMSO.

10% DMSO / 90%

Corn Oil
≥ 2.02 mM ≥ 1 mg/mL

Suitable for in vivo

studies. Prepare

fresh.[2]

Water Insoluble Insoluble [3]

Ethanol Insoluble Insoluble [3]

Molecular Weight of OGT 2115: 495.3 g/mol

Experimental Protocols
Protocol 1: Preparation of a 10 mM OGT 2115 Stock
Solution in DMSO

Materials: OGT 2115 powder, anhydrous DMSO, sterile microcentrifuge tubes.

Calculation: To prepare a 10 mM solution, you will need 4.953 mg of OGT 2115 per 1 mL of

DMSO.

Procedure: a. Weigh out the required amount of OGT 2115 powder and place it in a sterile

microcentrifuge tube. b. Add the calculated volume of anhydrous DMSO. c. Vortex

thoroughly until the powder is completely dissolved. If needed, gentle warming or brief

sonication can be applied. d. Visually confirm that the solution is clear and free of any

precipitate. e. Aliquot the stock solution into smaller volumes to avoid multiple freeze-thaw

cycles and store at -80°C.

Protocol 2: Preparation of a 1 mg/mL OGT 2115
Formulation for In Vivo Studies
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Materials: 10 mg/mL OGT 2115 in DMSO stock solution (prepared as per Protocol 1), corn

oil, sterile tubes.

Procedure: a. To prepare 1 mL of a 1 mg/mL working solution, add 100 µL of the 10 mg/mL

OGT 2115 DMSO stock solution to a sterile tube. b. Add 900 µL of corn oil to the tube. c. Mix

thoroughly by vortexing or sonication until a homogenous and clear solution is obtained. d.

This formulation should be prepared fresh before each use.[2]
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OGT 2115 Solubility Troubleshooting Workflow
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Caption: Troubleshooting workflow for dissolving OGT 2115.
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Inhibition of Heparanase Signaling by OGT 2115
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Caption: OGT 2115 inhibits heparanase, blocking downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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